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Compound of Interest

Compound Name: Tylosin Phosphate

Cat. No.: B1662204 Get Quote

In the realm of swine production, the use of in-feed antibiotics for therapeutic and prophylactic

purposes remains a critical component of herd health management. Among the macrolide

antibiotics, Tylosin Phosphate and its semi-synthetic derivative, Tilmicosin, are frequently

utilized to combat respiratory and enteric diseases. This guide provides a detailed, objective

comparison of the efficacy of these two compounds, supported by experimental data, for

researchers, scientists, and drug development professionals.

Mechanism of Action: Targeting Bacterial Protein
Synthesis
Both Tylosin and Tilmicosin are macrolide antibiotics that function by inhibiting bacterial protein

synthesis.[1][2] Their primary target is the 50S ribosomal subunit of susceptible bacteria. By

binding to the nascent peptide exit tunnel near the peptidyl transferase center, they interfere

with the translocation step of peptide chain elongation, effectively halting bacterial growth and

replication.[3][4] This bacteriostatic action allows the host's immune system to overcome the

infection.[3]

Tilmicosin, being a derivative of Tylosin, shares this core mechanism but has structural

modifications that enhance its potency and spectrum of activity against certain pathogens.[3][5]
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Diagram 1: Mechanism of Action of Tylosin and Tilmicosin.

Comparative Efficacy in Growth Performance
The impact of Tylosin Phosphate on swine growth performance has been a subject of

numerous studies, with varied outcomes often dependent on the health status and

environmental conditions of the animals.

In a study involving pigs in a biosecure, all-in-all-out housing system, supplementation with

Tylosin Phosphate did not significantly affect the final weight, total gain, or average daily gain

(ADG).[6][7] However, it did appear to significantly increase the lean muscle content of the

carcass.[6][7] Conversely, other studies have reported that Tylosin can improve growth rate and

feed conversion efficiency, particularly in nursery pigs.[8] A study on weaned piglets showed

that those in the Tylosin group had a significantly higher average daily feed intake (ADFI),

leading to a higher body weight at the end of the five-week experimental period compared to

the control group.[8]

Tilmicosin has also been evaluated for its effects on growth performance, often in the context of

disease control. In clinical trials for the control of pneumonia caused by Actinobacillus

pleuropneumoniae and Pasteurella multocida, pigs receiving Tilmicosin in their feed showed

significantly improved weight gain and feed conversion compared to non-medicated pigs.[9]
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Table 1: Effect of Tylosin Phosphate on Swine Growth Performance

Parameter
Tylosin Phosphate
Group

Control Group Study Conditions

Final Weight (kg)
No significant

difference

No significant

difference

Biosecure, all-in-all-

out system[6][7]

Average Daily Gain (

g/day )
~950 ~950

Biosecure, all-in-all-

out system[6][7]

Feed Conversion

Ratio
Similar to control

Similar to Tylosin

group

Biosecure, all-in-all-

out system[6][7]

Loin Muscle Depth

(cm)

Significantly increased

(P=0.04)
-

Biosecure, all-in-all-

out system[6][7]

Body Weight at day

35 (kg)
Significantly higher

Lower than Tylosin

group

Nursery pigs, 5-week

trial[8]

Average Daily Feed

Intake
Significantly higher

Lower than Tylosin

group

Nursery pigs, 5-week

trial[8]

Table 2: Effect of Tilmicosin on Swine Growth Performance in the Presence of Respiratory

Disease

Parameter
Tilmicosin Group
(200-400 µg/g)

Control Group Study Conditions

Weight Gain Significantly improved
Lower than Tilmicosin

group

Commercial herds

with pneumonia[9]

Feed Conversion Significantly improved
Lower than Tilmicosin

group

Commercial herds

with pneumonia[9]

Mortality (pneumonia-

related)
Significantly lower

Higher than Tilmicosin

group

Commercial herds

with pneumonia[9]

Efficacy Against Specific Swine Pathogens
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Porcine Proliferative Enteropathy (Ileitis)
Both Tylosin Phosphate and Tilmicosin have demonstrated efficacy against Lawsonia

intracellularis, the causative agent of Porcine Proliferative Enteropathy (PPE), commonly

known as ileitis.

Oral administration of Tylosin Phosphate has been shown to be effective for both the

prevention and treatment of PPE.[10] In a challenge study, pigs receiving Tylosin Phosphate
either before or after exposure to L. intracellularis did not develop clinical signs or lesions of

PE, unlike the untreated, challenged group which exhibited reduced weight gain and diarrhea.

[10] Another study using an injectable form of Tylosin also reported positive treatment

responses, with improvements in clinical signs, reduced bacterial shedding, and better average

daily weight gain.[11][12][13]

In vitro studies have shown that both Tylosin and Tilmicosin are highly active against L.

intracellularis.[14] One study found Tilmicosin to be one of the most active antimicrobials

against both intracellular and extracellular forms of the bacterium.[14]

Table 3: Efficacy of Tylosin Phosphate and Tilmicosin against Lawsonia intracellularis

Antimicrobial Efficacy Metric Results Study Type

Tylosin Phosphate
Prevention of clinical

signs and lesions
Effective

In vivo challenge

study[10]

Tylosin (injectable)
Improvement in

clinical signs, ADG
Effective

In vivo challenge

study[11][12][13]

Tylosin Intracellular MIC 0.25 to 0.5 µg/ml In vitro[14]

Tilmicosin Intracellular MIC 0.125 µg/ml In vitro[14]

Swine Respiratory Disease
Tylosin and Tilmicosin are both indicated for the treatment and control of swine respiratory

diseases. Tilmicosin, in particular, is often highlighted for its efficacy against key respiratory

pathogens.
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In an experimental infection model with Mycoplasma hyopneumoniae, in-feed medication with

Tylosin significantly reduced respiratory disease scores and lung lesion scores compared to

untreated, infected pigs.[15]

Clinical trials have demonstrated that Tilmicosin administered in feed is effective for the control

of pneumonia caused by Actinobacillus pleuropneumoniae and Pasteurella multocida.[9]

Studies have shown that Tilmicosin can lead to improvements in clinical scores, reduced

mortality, and better growth performance in the face of a respiratory disease challenge.[9][16]

Furthermore, feeding Tilmicosin has been shown to result in the elimination of Pasteurella spp.

and Haemophilus spp. from the nasal passages of pigs with enzootic pneumonia.[17]

Table 4: Efficacy against Swine Respiratory Pathogens

Antimicrobial Pathogen Efficacy Metric Results

Tylosin Phosphate
Mycoplasma

hyopneumoniae

Respiratory Disease

Score

Significantly lower

than untreated (0.54

vs 1.54)[15]

Tylosin Phosphate
Mycoplasma

hyopneumoniae
Lung Lesion Score

Significantly lower

than untreated (1.72

vs 5.27)[15]

Tilmicosin
A. pleuropneumoniae

& P. multocida
Mortality

Significantly lower

than non-medicated

pigs[9]

Tilmicosin
A. pleuropneumoniae

& P. multocida

Clinical Impression

Scores

Significantly

improved[9]

Experimental Protocols
Growth Performance and Efficacy Trial for Tylosin
Phosphate
A study evaluating Tylosin Phosphate in a biosecure environment utilized the following

protocol[6][7]:
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Animals: 384 pigs with a mean initial live weight of 20.8 kg were randomly assigned to 2

dietary treatments.

Housing: An all-in-all-out facility with strict biosecurity protocols.

Treatments:

Control: Commercial barley-based diet.

Tylosin Group: Commercial barley-based diet with the addition of Tylosin Phosphate.

Data Collection: Pigs were weighed at the start and at slaughter. Feed consumption, disease

incidence, and mortality were recorded daily. Carcass characteristics were measured at

slaughter.
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Diagram 2: Experimental Workflow for Tylosin Growth Trial.

Efficacy Dose Determination for Tilmicosin Phosphate in
Respiratory Disease
An efficacy dose determination study for Tilmicosin Phosphate against A. pleuropneumoniae

followed this design[16]:
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Animals: Clinically normal pigs weighing between 13.6 and 36.3 kg.

Challenge Model: Seeder pigs were used to naturally infect the trial pigs.

Treatments: Five doses of Tilmicosin Phosphate (0, 100, 200, 300, and 400 µg/g) were

administered in the feed for 21 days.

Procedure: Experimental feeds were provided 7 days before the introduction of seeder pigs

and continued for 14 days after.

Data Collection: Clinical impression scores, rectal temperatures, and weight gain were

monitored. Post-mortem examinations determined lung lesion scores and bacterial

presence.
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Diagram 3: Tilmicosin Respiratory Disease Trial Workflow.

Effects on Gut Microbiota
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The use of in-feed antibiotics can influence the composition of the swine gut microbiota. A

study on Tylosin as a feed additive found that while it did not significantly alter the rate of

weight increase, it did lead to a rapid increase in the relative abundance of the phylum

Firmicutes.[18][19] The study suggested that Tylosin may accelerate the maturation of the

swine gut microbiota rather than fundamentally altering its composition.[18][19] Another study

observed that therapeutic use of tylosin in infected pigs reduced the diversity of gut microbiota,

with a decrease in Bacteroidetes and Firmicutes and an increase in Proteobacteria.[20]

Conclusion
Both Tylosin Phosphate and Tilmicosin are effective macrolide antibiotics for managing key

bacterial diseases in swine.

Tylosin Phosphate has demonstrated efficacy in improving growth performance in nursery

pigs and in treating and preventing porcine proliferative enteropathy and mycoplasmal

pneumonia.[8][10][15] Its effect on growth performance in finisher pigs under high-health

conditions may be less pronounced.[6][7]

Tilmicosin, a semi-synthetic derivative, generally exhibits higher potency and a broader

spectrum of activity against key respiratory pathogens.[5] It has shown significant efficacy in

controlling swine respiratory disease and has a positive impact on growth performance in

diseased animals.[9] In vitro data also suggests superior activity against Lawsonia

intracellularis compared to Tylosin.[14]

The choice between Tylosin Phosphate and Tilmicosin will depend on the specific pathogens

of concern, the health status of the herd, and economic considerations. For severe respiratory

disease outbreaks, the enhanced potency of Tilmicosin may be advantageous. For enteric

conditions like ileitis and as a growth promotant in younger pigs, Tylosin Phosphate remains a

proven and effective option. Further direct comparative studies under various field conditions

are warranted to provide a more definitive assessment of their relative efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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